4-(2-Butoxyethoxy)benzaldehyde

• CAS No.: 63735-44-4
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-(2-butoxyethoxy)benzaldehyde
• InChI: InChI=1S/C13H18O3/c1-2-3-8-15-9-10-16-13-6-4-12(11-14)5-7-13/h4-7,11H,2-3,8-10H2,1H3
• InChI Key: LXFUAPGMBNAONH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOC1=CC=C(C=C1)C=O

Description

4-(2-Butoxyethoxy)benzaldehyde (CAS: Not explicitly provided; molecular formula: C₁₃H₁₈O₃, molar mass: 222.28 g/mol) is a benzaldehyde derivative featuring a para-substituted 2-butoxyethoxy ether chain (-OCH₂CH₂O(CH₂)₃CH₃). This compound is characterized by its aldehyde functional group and a flexible alkoxy-ether chain, which enhances lipophilicity compared to simpler benzaldehyde derivatives. It is typically synthesized via Williamson etherification, where 4-hydroxybenzaldehyde reacts with 2-butoxyethyl bromide or similar reagents under basic conditions . The extended ether chain influences its physical properties, such as solubility in organic solvents, and modulates electronic effects on the aromatic ring, making it a versatile intermediate in organic synthesis and materials science.

Comparison with Similar Compounds

4-(2-Phenoxyethoxy)benzaldehyde

• Molecular Formula : C₁₅H₁₄O₃
• Molar Mass : 242.27 g/mol
• Key Differences : Replaces the terminal butyl group with a phenyl ring, increasing aromaticity and molecular weight. This substitution enhances π-π stacking interactions in crystalline phases, as observed in its layered molecular structure via C–H···O hydrogen bonds .
• Applications : Used in pharmaceutical intermediates due to its rigid aromatic moiety .

4-(2-Hydroxyethoxy)benzaldehyde

• Molecular Formula : C₉H₁₀O₃
• Molar Mass : 166.17 g/mol
• Key Differences: Features a terminal hydroxyl group instead of butyl, significantly increasing polarity and hydrogen-bonding capacity. This makes it more soluble in polar solvents like water or ethanol .
• Applications : Explored in drug design for hydrophilic prodrugs .

3,4-Bis(2-methoxyethoxy)benzaldehyde

• Molecular Formula : C₁₂H₁₆O₅
• Molar Mass : 240.25 g/mol
• Key Differences: Contains two methoxyethoxy groups at positions 3 and 4, introducing steric hindrance and electronic donation. The dual substitution reduces reactivity in electrophilic aromatic substitution compared to mono-substituted derivatives .
• Applications : Utilized in dye synthesis and polymer chemistry .

Cyclic Ether-Substituted Benzaldehydes

4-(2-(1,3-Dioxan-2-yl)ethoxy)benzaldehyde

• Molecular Formula : C₁₃H₁₆O₄
• Molar Mass : 236.26 g/mol
• Key Differences : Incorporates a 1,3-dioxane ring in the substituent, introducing cyclic ether oxygen atoms. This structure enhances thermal stability (predicted boiling point: 385.9°C ) compared to linear-chain analogs .
• Applications: Potential use in high-temperature organic reactions .

Substituted Benzaldehydes with Heteroatoms

4-(Dimethylamino)benzaldehyde

• Molecular Formula: C₉H₁₁NO
• Molar Mass : 149.19 g/mol
• Key Differences: Replaces the ether chain with a dimethylamino group (-N(CH₃)₂), a strong electron-donating substituent. This drastically alters electronic properties, shifting absorption maxima in UV-Vis spectra and enhancing reactivity in condensation reactions (e.g., Schiff base formation) .
• Applications : Widely used in push-pull chromophores for optoelectronic materials .

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent Structure	Boiling Point (°C)	Solubility Profile	Key Applications	References
4-(2-Butoxyethoxy)benzaldehyde	C₁₃H₁₈O₃	222.28	-OCH₂CH₂O(CH₂)₃CH₃	N/A	Lipophilic solvents	Organic synthesis
4-(2-Phenoxyethoxy)benzaldehyde	C₁₅H₁₄O₃	242.27	-OCH₂CH₂OPh	N/A	Moderate polarity	Pharmaceuticals
4-(2-Hydroxyethoxy)benzaldehyde	C₉H₁₀O₃	166.17	-OCH₂CH₂OH	N/A	Polar solvents	Prodrug design
3,4-Bis(2-methoxyethoxy)benzaldehyde	C₁₂H₁₆O₅	240.25	-OCH₂CH₂OCH₃ (positions 3 & 4)	N/A	Variable	Dye/polymer synthesis
4-(2-(1,3-Dioxan-2-yl)ethoxy)benzaldehyde	C₁₃H₁₆O₄	236.26	-OCH₂CH₂(1,3-dioxane)	385.9 (predicted)	High-temperature stable	High-T reactions

Research Findings and Functional Insights

• Reactivity : Alkoxy-ether chains in 4-(2-Butoxyethoxy)benzaldehyde provide electron-donating effects, activating the aldehyde group for nucleophilic additions. However, steric hindrance from the butyl group may slow reaction kinetics compared to shorter-chain analogs .
• Structural analogs with hydroxy or amino groups show higher bioactivity .